5-(5-Chlorobenzoxazol-6-yl)-2-pyridylamine

• Molecular Formula: C12H8ClN3O
• Molecular Weight: 245.66 g/mol
• IUPAC Name: 5-(5-chloro-1,3-benzoxazol-6-yl)pyridin-2-amine
• InChI: InChI=1S/C12H8ClN3O/c13-9-4-10-11(17-6-16-10)3-8(9)7-1-2-12(14)15-5-7/h1-6H,(H2,14,15)
• InChI Key: MLHGHLTXCNFLSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C2=CC3=C(C=C2Cl)N=CO3)N

Description

5-(5-Chlorobenzoxazol-6-yl)-2-pyridylamine is a useful research compound. Its molecular formula is C12H8ClN3O and its molecular weight is 245.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-bromo-5-chlorobenzoxazole (30) (232 mg, 1 mmol), 2-aminopyridine-5-boronic acid pinacol ester (11) (220 mg, 1 mmol), Bis(di-tret-butyl(4-dimethylaminophenyl)phosphine)dichloropalladium (II) (A-Phos) (70 mg, 0.1 mmol) and K3PO4 (212 mg, 1 mmol) in 2 ml ACN, 2 ml dioxane, 0.5 ml H2O was bubbled with argon before heated at 85° C. for 2 h. After cooling down to r.t., the reaction mixture was taken up in ethyl acetate, washed with aq. NaHCO3 and brine, dried over Na2SO4, concentrated to dryness. The resulting red solid was dissolved in DCM and subjected to silica gel column purification using 0-100% B (A: hexane; B: EA) to furnish 165.6 mg 31 as an orange solid (yield: 67.4%)